(Z)-ethyl 2-((4-(N-butyl-N-methylsulfamoyl)benzoyl)imino)-3-methyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-[4-[butyl(methyl)sulfamoyl]benzoyl]imino-3-methyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C23H27N3O5S2/c1-5-7-14-25(3)33(29,30)18-11-8-16(9-12-18)21(27)24-23-26(4)19-13-10-17(15-20(19)32-23)22(28)31-6-2/h8-13,15H,5-7,14H2,1-4H3
• InChI Key: IWDOEBYEPBSWDZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)C(=O)OCC)C
• Molecular Formula: C23H27N3O5S2
• Molecular Weight: 489.6 g/mol

Description

(Z)-ethyl 2-((4-(N-butyl-N-methylsulfamoyl)benzoyl)imino)-3-methyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C23H27N3O5S2 and its molecular weight is 489.61. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

The synthesis of benzothiazole derivatives, such as those involving ethyl 2-(benzo[d]thazol-2-yl)acetate, has been explored to develop a variety of compounds with potential biological activities. For instance, Mohamed (2014) elaborated on the synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate derivatives through interactions with arylidinemalononitrile derivatives in ethanol/TEA solution at room temperature, demonstrating the versatility of benzothiazole scaffolds in chemical synthesis (Mohamed, 2014).

Applications in Biological Activities

The antimicrobial and biological activities of benzothiazole derivatives signify their importance in pharmaceutical research. Mishra et al. (2019) synthesized benzothiazole-imino-benzoic acid Schiff Bases and their metal complexes, which showed promising antimicrobial activity against human epidemic causing bacterial strains, highlighting the potential of benzothiazole derivatives in developing new antimicrobial agents (Mishra et al., 2019).

Chemical Reactivity and Transformations

The study on imidazol(in)ium-2-thiocarboxylates by Hans et al. (2011) provides insights into the reactivity of related chemical structures, discussing the synthesis and organocatalytic applications of these compounds. This research points to the critical role of nitrogen-containing heterocycles in chemical synthesis and their potential in catalyzing a variety of chemical transformations, which could be relevant to the synthesis and application of the queried compound (Hans et al., 2011).

Mechanism of Action

Target of Action

Compounds with similar structures, such as n-benzimidazol-2yl benzamide analogues, have been found to act as allosteric activators of human glucokinase .

Mode of Action

The presence of the sulfamoyl group might play a crucial role in these interactions .

Biochemical Pathways

For instance, N-benzimidazol-2yl benzamide analogues have been found to activate human glucokinase, which plays a key role in carbohydrate metabolism .

Result of Action

For instance, N-benzimidazol-2yl benzamide analogues have shown significant hypoglycemic effects, suggesting potential utility in the treatment of type-2 diabetes .

Action Environment

The action of this compound may be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. For instance, the activity of similar compounds has been found to be influenced by the presence of certain ions in the environment